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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292 Get Quote

n-Tetradecane is a colorless, flammable liquid at standard conditions.[1] Its thermodynamic

behavior is crucial for various applications, including its use as a component in transportation

fuels and as a phase-change material for thermal energy storage.[2][3]

General and Physical Properties
The fundamental physical and chemical identifiers for n-tetradecane are summarized below.

Property Value Source

Chemical Formula C₁₄H₃₀ [4][5]

Molecular Weight 198.39 g/mol [4][5]

CAS Registry Number 629-59-4 [4]

Appearance Colorless Liquid [1]

Density (at 25°C) 762.8 kg/m ³ [6]

Viscosity (at 25°C) 2.13 mPa·s [1]

Phase Transition Data
The temperatures and pressures at which n-tetradecane undergoes phase changes are critical

for many applications.
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Property Value Unit Source

Normal Melting Point

(Tfus)
5.86 °C °C

279.01 K

Normal Boiling Point

(Tboil)
253.5 °C [4]

526.65 K [4]

Triple Point

Temperature (Ttriple)
279.01 K [5]

Critical Temperature

(Tc)
693 ± 3 K [4]

Critical Pressure (Pc) 16 ± 2 bar [4]

Critical Density (ρc) 232 kg/m ³ [7]

Enthalpy and Entropy Data
Enthalpy (ΔH) and entropy (ΔS) are fundamental thermodynamic quantities that describe the

energy and disorder of a system. The standard state is typically 298.15 K (25 °C) and 1 bar.
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Property Value Unit Phase Source

Standard

Enthalpy of

Formation (ΔfH°)

-348.4 ± 1.6 kJ/mol Gas [8]

-419.6 ± 1.5 kJ/mol Liquid [8]

Standard

Enthalpy of

Combustion

(ΔcH°)

-9393.5 ± 1.6 kJ/mol Gas [8]

-9322.3 ± 1.5 kJ/mol Liquid [8]

Enthalpy of

Fusion (ΔfusH)
45.07 kJ/mol Solid to Liquid [9]

Enthalpy of

Vaporization

(ΔvapH at 25°C)

71.3 kJ/mol Liquid to Gas [1][10]

Standard Molar

Entropy (S°)
667.6 ± 1.3 J/(mol·K) Gas [8]

496.1 ± 1.1 J/(mol·K) Liquid [8]

Heat Capacity
Heat capacity (Cp) measures the amount of heat required to raise the temperature of a

substance by a certain amount at constant pressure.
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Property Value Unit Phase
Temperatur
e (K)

Source

Constant

Pressure

Heat

Capacity (Cp)

311.21 J/(mol·K) Gas 298.15 [5]

436.4 J/(mol·K) Liquid 298.15 [11]

440.07 J/(mol·K) Liquid 300 [8]

525.43 J/(mol·K) Liquid 400 [8]

Experimental Protocols for Thermodynamic Data
Determination
The accurate determination of thermodynamic properties relies on precise experimental

techniques. The primary methods used for hydrocarbons like n-tetradecane include

calorimetry and spectroscopy.

Calorimetry
Calorimetry directly measures heat changes associated with physical and chemical processes.

[12] It is a cornerstone for obtaining data on heat capacity and enthalpies of transition and

reaction.[13]

a) Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature.[14] This technique is highly effective for determining phase

transition temperatures (melting, crystallization) and heat capacities.[15]

Methodology for Melting Point and Enthalpy of Fusion:

A small, precisely weighed sample of n-tetradecane (typically a few milligrams) is

hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used as a

reference.
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The sample and reference pans are placed in the DSC instrument.

A temperature program is initiated, typically involving cooling the sample to below its

expected melting point, followed by a controlled heating ramp (e.g., 5-10 K/min).

The instrument records the differential heat flow. An endothermic peak is observed as the

sample melts.

The onset temperature of the peak is typically taken as the melting point.[15] The area

under the peak is integrated to calculate the enthalpy of fusion (ΔfusH).[3]

The instrument is calibrated using certified standards (e.g., indium) with known melting

points and enthalpies of fusion.

b) Bomb Calorimetry

Principle: This technique is used to determine the enthalpy of combustion (ΔcH°). A sample

is ignited in a constant-volume container (the "bomb") filled with excess pure oxygen. The

heat released by the combustion is absorbed by a surrounding water bath, and the

temperature change of the water is measured.

Methodology for Enthalpy of Combustion:

A weighed liquid sample of n-tetradecane is placed in a crucible inside the bomb.

The bomb is sealed, purged of air, and pressurized with a known excess of pure oxygen

(e.g., 30 atm).

The bomb is submerged in a precisely measured quantity of water in an insulated

container (the calorimeter).

The initial temperature of the water is recorded.

The sample is ignited via an electrical fuse.

The temperature of the water is monitored until it reaches a maximum and begins to cool.

The maximum temperature rise is recorded.
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The heat capacity of the calorimeter (the "calorimeter constant") is determined separately

by combusting a standard substance with a known heat of combustion (e.g., benzoic

acid).

The enthalpy of combustion is calculated from the temperature rise, the calorimeter

constant, and corrections for factors like fuse wire combustion and acid formation.

Spectroscopic Methods
Spectroscopic techniques can be used to indirectly determine thermodynamic properties by

monitoring changes in spectral features that are proportional to the extent of a process.[16]

Principle: While not a primary method for properties like heat capacity, spectroscopy is

valuable for studying equilibria.[17] By measuring how a spectral property (e.g., absorbance)

changes with temperature, one can derive thermodynamic quantities like enthalpy (ΔH) and

entropy (ΔS) for a given equilibrium process using the van 't Hoff equation.[18][19]

Methodology (General Approach for Equilibria):

Identify a spectroscopic feature (e.g., an absorption band in IR or UV-Vis) that changes

predictably with the state of the system (e.g., concentration of a species in equilibrium).

Prepare a sample of n-tetradecane under controlled conditions (concentration, pressure).

Place the sample in a temperature-controlled cell within a spectrometer.

Record spectra at a series of different, precisely controlled temperatures.

Analyze the spectral changes to determine the equilibrium constant (K) at each

temperature.

Plot ln(K) versus 1/T (a van 't Hoff plot). The slope of this plot is equal to -ΔH°/R, and the

y-intercept is equal to ΔS°/R, where R is the gas constant.

Visualizations
Diagrams created using the DOT language provide clear visual representations of workflows

and conceptual relationships.
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Logical Workflow for Thermodynamic Property
Determination
This diagram illustrates the logical flow from sample selection to final data analysis for

determining the key thermodynamic properties of a substance like n-tetradecane.
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Caption: Logical workflow for determining thermodynamic properties.

Experimental Workflow for DSC Measurement
This diagram details the specific steps involved in performing a Differential Scanning

Calorimetry (DSC) experiment to measure the melting point and enthalpy of fusion.
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Caption: Experimental workflow for a DSC measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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